Cas no 379254-23-6 (1,1,1-trifluoro-6-methoxyhexane-2,4-dione)

• Product Name: 1,1,1-trifluoro-6-methoxyhexane-2,4-dione
• CAS No: 379254-23-6
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• CID: 6556817
• Update Time: 2025-07-02

1,1,1-trifluoro-6-methoxyhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-6-methoxyhexane-2,4-dione
• 1,1,1-TRIFLUORO-6-METHOXY-HEXANE-2,4-DIONE

• Inchi： 1S/C7H9F3O3/c1-13-3-2-5(11)4-6(12)7(8,9)10/h2-4H2,1H3
• InChI Key： BVGVEUNEJAFFFC-UHFFFAOYSA-N
• SMILES： C(C(=O)CCOC)C(=O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1,1,1-trifluoro-6-methoxyhexane-2,4-dione

Recent Advances in the Study of 1,1,1-Trifluoro-6-methoxyhexane-2,4-dione (CAS: 379254-23-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1,1,1-trifluoro-6-methoxyhexane-2,4-dione (CAS: 379254-23-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1,1,1-trifluoro-6-methoxyhexane-2,4-dione as a key intermediate in the synthesis of fluorinated organic compounds. Its trifluoromethyl group and methoxy functionality make it a valuable building block for the development of novel bioactive molecules. Researchers have successfully employed this compound in the synthesis of fluorinated analogs of natural products, which exhibit enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts.

In the context of drug discovery, 1,1,1-trifluoro-6-methoxyhexane-2,4-dione has been investigated for its potential as a precursor to enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of trifluoromethylated β-diketones, which showed potent inhibitory activity against several kinases implicated in cancer progression. The study reported IC50 values in the low micromolar range, suggesting promising therapeutic potential.

Another significant development involves the use of this compound in the design of fluorinated probes for chemical biology applications. Its ability to serve as a fluorophore precursor has been exploited in the development of imaging agents for studying cellular processes. Recent work published in ACS Chemical Biology detailed the synthesis of a series of fluorescent tags derived from 1,1,1-trifluoro-6-methoxyhexane-2,4-dione, which exhibited excellent photostability and cell permeability.

The pharmacokinetic properties of derivatives of 1,1,1-trifluoro-6-methoxyhexane-2,4-dione have also been a subject of recent investigation. A 2024 preclinical study evaluated the metabolic stability and tissue distribution of several analogs, revealing favorable pharmacokinetic profiles with good oral bioavailability and moderate plasma protein binding. These findings support the continued exploration of this compound class for therapeutic applications.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to 1,1,1-trifluoro-6-methoxyhexane-2,4-dione. A green chemistry approach published in Organic Process Research & Development described a catalytic method for its synthesis that reduces waste generation and improves atom economy. This development is particularly significant given the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, 1,1,1-trifluoro-6-methoxyhexane-2,4-dione (CAS: 379254-23-6) represents a promising scaffold in medicinal chemistry and chemical biology research. Its unique structural features, combined with recent synthetic advancements and demonstrated biological activities, position it as a valuable tool for drug discovery and development. Future research directions may include further exploration of its structure-activity relationships, optimization of its pharmacokinetic properties, and expansion of its applications in bioconjugation and probe development.